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Compound of Interest

Compound Name: tert-Octylamine

Cat. No.: B044039

Essential Safety and Handling Guide for tert-
Octylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of tert-Octylamine. Adherence to these procedures is critical for
ensuring laboratory safety and minimizing risk.

Physicochemical and Hazard Data

A summary of key quantitative data for tert-Octylamine is presented below for easy reference.
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Property Value Source
Molecular Formula CsHioN [1]
Molecular Weight 129.24 g/mol [1]
Boiling Point 137-143 °C [2]
Density 0.805 g/mL at 25 °C [2]
Vapor Pressure 10 mmHg at 25 °C [2]
Vapor Density 4.46 (vs air) [2]
Flash Point 33°C (91.4 °F) - closed cup [2]

Flammable Liquid 3, Acute
Toxicity 4 (Oral), Skin
Hazard Classifications Corrosion 1C, Eye Damage 1, [1][2]
Aquatic Chronic 2, Corrosive to
Metals 1

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling tert-Octylamine to
prevent personal exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
and a face shield (minimum 8-
inch).[3]

Protects against splashes and
vapors which can cause

severe eye damage.[3][4]

Skin Protection

Complete suit protecting
against chemicals, flame
retardant antistatic protective
clothing.[3] Handle with gloves

inspected prior to use.[3]

Prevents skin contact which
can cause severe burns.[3][4]
Use proper glove removal
technique to avoid skin

contact.[3]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[5]
A type ABEK (EN14387)
respirator filter is

recommended.

Protects against inhalation of
harmful vapors.[3][4]

Experimental Protocol: Safe Handling of tert-
Octylamine

This protocol outlines the step-by-step procedure for safely handling tert-Octylamine in a
laboratory setting.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][6]

o Ensure that an eyewash station and safety shower are in close proximity and operational.[5]
o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

e Ground and bond containers and receiving equipment to prevent static discharge.[7]

 Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[4][7]
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. Handling the Chemical:

Avoid all personal contact, including inhalation of vapors or mist.[3][4]
Do not eat, drink, or smoke in the handling area.[4][7]

Wear the appropriate PPE as specified in the table above.

When diluting, ALWAY'S add tert-Octylamine to water slowly; NEVER add water to the
chemical to avoid a violent reaction.[4][8]

Use non-sparking tools.[7]
. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as acids,
strong oxidizing agents, acid anhydrides, and acid chlorides.[5][7]

Keep containers tightly closed and stored upright to prevent leakage.[3]
Store in a designated flammable liquids storage area.[4]
Protect containers from physical damage and check regularly for leaks.[4]
. Accidental Release Measures:
In case of a spill, evacuate the area and remove all ignition sources.[3]
Wear full body protective clothing and respiratory protection.[3][4]
Contain the spill using inert absorbent material like sand, earth, or vermiculite.[4][9]
Collect the absorbed material into a labeled container for disposal.[4]
Prevent the spill from entering drains or waterways.[3][4]

. First Aid Procedures:
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o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids apart. Seek immediate medical attention.[3][4]

» Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with
large amounts of water. Seek immediate medical attention.[3][4]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
Seek immediate medical attention.[3]

Disposal Plan

All waste materials containing tert-Octylamine must be treated as hazardous waste and
disposed of according to local, state, and federal regulations.

Collect waste in a suitable, labeled, and closed container.

Dispose of the waste through a licensed professional waste disposal service.

Do not dispose of the chemical down the drain.[3]

Contaminated packaging should be disposed of as unused product.[3]

Workflow for Safe Handling of tert-Octylamine
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Caption: Workflow for the safe handling of tert-Octylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Octylamine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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